![molecular formula C19H10Cl2O3 B2691501 1-Benzofuran-2-yl[5-(2,4-dichlorophenyl)-2-furyl]methanone CAS No. 400084-93-7](/img/structure/B2691501.png)
1-Benzofuran-2-yl[5-(2,4-dichlorophenyl)-2-furyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzofuran-2-yl[5-(2,4-dichlorophenyl)-2-furyl]methanone (BFCM) is a heterocyclic compound that has been studied for its potential applications in scientific research. It is an important compound in organic chemistry due to its diverse reactivity and its ability to form a variety of compounds. BFCM has been used in a variety of applications, including the synthesis of drugs, the development of new materials, and the study of biochemical and physiological effects.
Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, including “1-Benzofuran-2-yl[5-(2,4-dichlorophenyl)-2-furyl]methanone”, have shown strong anti-tumor activities . For instance, some substituted benzofurans have demonstrated significant cell growth inhibitory effects on different types of cancer cells .
Antibacterial Activity
Benzofuran derivatives have been found to exhibit potent antibacterial activity . The 5- or 6-position of the nucleus may be unsubstituted, and substituents with halogens, nitro, and hydroxyl groups have also displayed potent antibacterial activity .
Anti-Oxidative Activity
Benzofuran compounds have been found to possess strong anti-oxidative activities . This property makes them potential candidates for the development of drugs aimed at conditions caused by oxidative stress .
Anti-Viral Activity
Benzofuran compounds have also shown anti-viral activities . For example, a novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .
Anticancer Agents
Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents . These compounds have shown promising results in inhibiting the growth of cancer cells .
Synthesis of Complex Benzofuran Derivatives
Benzofuran derivatives, including “1-Benzofuran-2-yl[5-(2,4-dichlorophenyl)-2-furyl]methanone”, have been used in the synthesis of complex benzofuran derivatives . These complex derivatives have potential applications in various fields, including medicinal chemistry .
Antimicrobial Activity
Furan-containing compounds, including benzofuran derivatives, exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas . They have been used to create numerous innovative antibacterial agents .
Drug Prospects
Due to the diverse pharmacological activities of benzofuran derivatives, they have attracted much attention owing to their potential applications as drugs . The broad range of clinical uses of benzofuran derivatives indicates the diverse pharmacological activities of this series of compounds .
Mechanism of Action
Target of Action
Benzofuran derivatives have been found to be suitable structures with a wide range of biological and pharmacological applications .
Mode of Action
It’s known that benzofuran derivatives can interact with their targets in a variety of ways, leading to different biological effects .
Biochemical Pathways
Benzofuran derivatives have been shown to impact a wide array of biological activities .
Result of Action
Benzofuran derivatives have been shown to have a wide range of biological and pharmacological effects .
Action Environment
Environmental factors can significantly impact the action of benzofuran derivatives .
properties
IUPAC Name |
1-benzofuran-2-yl-[5-(2,4-dichlorophenyl)furan-2-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H10Cl2O3/c20-12-5-6-13(14(21)10-12)16-7-8-17(24-16)19(22)18-9-11-3-1-2-4-15(11)23-18/h1-10H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGDYAWQWJSJPCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(=O)C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H10Cl2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzofuran-2-yl[5-(2,4-dichlorophenyl)-2-furyl]methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.